(1R,3R)-3-Methoxycyclopentan-1-amine hydrochloride
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Description
(1R,3R)-3-Methoxycyclopentan-1-amine hydrochloride is a chiral amine compound with potential applications in various fields of scientific research. Its unique structure, featuring a methoxy group and a cyclopentane ring, makes it an interesting subject for study in organic chemistry and related disciplines.
Properties
CAS No. |
1821430-32-3; 2243802-43-7 |
|---|---|
Molecular Formula |
C6H14ClNO |
Molecular Weight |
151.63 |
IUPAC Name |
(1R,3R)-3-methoxycyclopentan-1-amine;hydrochloride |
InChI |
InChI=1S/C6H13NO.ClH/c1-8-6-3-2-5(7)4-6;/h5-6H,2-4,7H2,1H3;1H/t5-,6-;/m1./s1 |
InChI Key |
OYCZONWJWLKAEF-KGZKBUQUSA-N |
SMILES |
COC1CCC(C1)N.Cl |
solubility |
not available |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (1R,3R)-3-Methoxycyclopentan-1-amine hydrochloride typically involves several steps, starting from readily available precursors. One common method involves the reduction of a suitable precursor, followed by the introduction of the methoxy group through nucleophilic substitution. The final step often involves the formation of the hydrochloride salt to enhance the compound’s stability and solubility.
Industrial Production Methods
In an industrial setting, the production of (1R,3R)-3-Methoxycyclopentan-1-amine hydrochloride may involve the use of continuous flow reactors to optimize reaction conditions and improve yield. This method allows for better control over reaction parameters and can be scaled up for large-scale production.
Chemical Reactions Analysis
Types of Reactions
(1R,3R)-3-Methoxycyclopentan-1-amine hydrochloride can undergo various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.
Reduction: Reduction reactions can convert the compound into different amine derivatives.
Substitution: Nucleophilic substitution reactions can introduce different functional groups into the molecule.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.
Substitution: Nucleophiles like methoxide (CH3O-) or cyanide (CN-) can be used for substitution reactions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield cyclopentanone derivatives, while reduction can produce various amine derivatives.
Scientific Research Applications
(1R,3R)-3-Methoxycyclopentan-1-amine hydrochloride has a wide range of applications in scientific research, including:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Studied for its potential effects on biological systems and its role as a chiral ligand.
Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.
Industry: Utilized in the production of fine chemicals and as an intermediate in various industrial processes.
Mechanism of Action
The mechanism of action of (1R,3R)-3-Methoxycyclopentan-1-amine hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s chiral nature allows it to interact selectively with these targets, potentially leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.
Comparison with Similar Compounds
Similar Compounds
(1R,3R)-3-methoxycyclopentan-1-amine: The parent compound without the hydrochloride salt.
(1S,3S)-3-methoxycyclopentan-1-amine;hydrochloride: The enantiomer of the compound.
Cyclopentylamine derivatives: Compounds with similar cyclopentane structures but different functional groups.
Uniqueness
(1R,3R)-3-Methoxycyclopentan-1-amine hydrochloride is unique due to its specific chiral configuration and the presence of the methoxy group. This combination of features allows for selective interactions with molecular targets, making it valuable for various research applications.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
